Cas no 1261942-54-4 (4-(3-Benzyloxyphenyl)-2-methylphenol)

• Product Name: 4-(3-Benzyloxyphenyl)-2-methylphenol
• CAS No: 1261942-54-4
• MF: C₂₀H₁₈O₂
• MW: 290.355725765228
• MDL: MFCD18313486
• CID: 2764993
• PubChem ID: 53219179
• Update Time: 2025-06-10

4-(3-Benzyloxyphenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• DTXSID90684055
• 4-(3-Benzyloxyphenyl)-2-methylphenol, 95%
• MFCD18313486
• 4-(3-BENZYLOXYPHENYL)-2-METHYLPHENOL
• 1261942-54-4
• 3'-(Benzyloxy)-3-methyl[1,1'-biphenyl]-4-ol
• 4-(3-Benzyloxyphenyl)-2-methylphenol

• MDL： MFCD18313486
• Inchi： 1S/C20H18O2/c1-15-12-18(10-11-20(15)21)17-8-5-9-19(13-17)22-14-16-6-3-2-4-7-16/h2-13,21H,14H2,1H3
• InChI Key： SBVISJCYLOYFHM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC(=C1)C1C=CC(=C(C)C=1)O

Computed Properties

• Exact Mass: 290.130679813Da
• Monoisotopic Mass: 290.130679813Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3-Benzyloxyphenyl)-2-methylphenol

Professional Introduction to Compound with CAS No. 1261942-54-4 and Product Name: 4-(3-Benzyloxyphenyl)-2-methylphenol

The compound with the CAS number 1261942-54-4 and the product name 4-(3-Benzyloxyphenyl)-2-methylphenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The molecular structure of 4-(3-Benzyloxyphenyl)-2-methylphenol consists of a phenolic moiety linked to a benzyloxy-substituted benzene ring, which endows it with distinct chemical and biological characteristics that make it a promising candidate for further investigation.

In the realm of modern pharmaceutical research, the exploration of novel molecular entities is crucial for addressing unmet medical needs. The compound 4-(3-Benzyloxyphenyl)-2-methylphenol has been studied for its potential role as an intermediate in the synthesis of various pharmacologically active agents. Its structural features, including the presence of both hydroxyl and benzyloxy functional groups, provide a versatile platform for chemical modifications that can enhance its biological activity. Recent studies have highlighted its utility in the development of compounds with anti-inflammatory, antioxidant, and antimicrobial properties.

The significance of this compound is further underscored by its relevance in the context of drug discovery and development. Researchers have leveraged its structural framework to design molecules that exhibit improved efficacy and reduced toxicity compared to existing therapeutic agents. The benzyloxy group, in particular, has been shown to modulate the pharmacokinetic profile of associated compounds, potentially leading to better absorption and bioavailability. This aspect has made 4-(3-Benzyloxyphenyl)-2-methylphenol a subject of intense interest among medicinal chemists seeking to develop next-generation pharmaceuticals.

Moreover, the compound's potential applications extend beyond traditional pharmaceuticals. Its unique chemical properties have been explored in the context of materials science, where it has been investigated as a precursor for advanced polymers and coatings. The ability to incorporate functional groups such as hydroxyl and benzyloxy into larger molecular architectures has opened up new avenues for creating materials with tailored properties. This interdisciplinary approach underscores the versatility of 4-(3-Benzyloxyphenyl)-2-methylphenol and its significance in both academic and industrial research.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. High-throughput virtual screening techniques have been employed to identify novel derivatives with enhanced biological activity. These computational methods have allowed researchers to predict the binding affinity of 4-(3-Benzyloxyphenyl)-2-methylphenol to various biological targets, providing valuable insights into its mechanism of action. Such findings are crucial for guiding experimental efforts and optimizing drug-like properties.

The synthesis of 4-(3-Benzyloxyphenyl)-2-methylphenol presents an interesting challenge due to its complex structural features. Advanced synthetic methodologies have been developed to achieve high yields and purity levels, ensuring that subsequent biological evaluations are conducted on high-quality material. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also demonstrate the expertise required to manipulate such intricate molecular structures.

The biological evaluation of 4-(3-Benzyloxyphenyl)-2-methylphenol has revealed several promising activities that warrant further investigation. In vitro studies have demonstrated its ability to inhibit enzymes involved in inflammatory pathways, making it a potential candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its antioxidant properties have been attributed to its ability to scavenge reactive oxygen species, which is relevant in contexts where oxidative stress plays a pathological role.

Preclinical studies have also provided valuable insights into the pharmacological profile of this compound. Animal models have shown that derivatives based on 4-(3-Benzyloxyphenyl)-2-methylphenol exhibit favorable pharmacokinetic profiles, including good oral bioavailability and prolonged half-life. These findings are encouraging for the development of novel therapeutics that can be administered less frequently while maintaining therapeutic efficacy.

The future direction of research on 4-(3-Benzyloxyphenyl)-2-methylphenol is likely to focus on optimizing its pharmacological properties through structural modifications. By fine-tuning key functional groups, researchers aim to enhance its selectivity towards specific biological targets while minimizing off-target effects. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating these findings into clinical applications.

In conclusion, 4-(3-Benzyloxyphenyl)-2-methylphenol, with its CAS number 1261942-54-4, represents a compelling example of how structural innovation can drive advancements in pharmaceutical chemistry. Its unique combination of chemical features makes it a versatile scaffold for developing novel therapeutic agents with diverse applications. As research continues to uncover new aspects of this compound's biology and chemistry, it is poised to play an increasingly important role in addressing global health challenges.